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Compound of Interest

Compound Name: Chlorocyclohexane

Cat. No.: B146310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic

properties of liquid chlorocyclohexane. The information is compiled from critically evaluated

data and established experimental methodologies, offering a valuable resource for

professionals in research, science, and drug development.

Quantitative Thermodynamic Data
The following tables summarize the key thermodynamic properties of liquid

chlorocyclohexane, facilitating easy comparison and reference.

Table 1: General Properties of Chlorocyclohexane

Property Value

Molecular Formula C₆H₁₁Cl

Molecular Weight 118.60 g/mol

CAS Number 542-18-7

Melting Point -44 °C

Boiling Point 141-143 °C at 1013 hPa[1]
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Table 2: Temperature-Dependent Properties of Liquid Chlorocyclohexane

Temperature
(K)

Density
(g/cm³)

Vapor
Pressure (hPa)

Heat Capacity
at Saturation
(J·K⁻¹·mol⁻¹)

Enthalpy of
Vaporization
(kJ·mol⁻¹)

293.15 (20 °C) 1.00[1] 7[1]

Data not

available at this

specific

temperature

Data not

available at this

specific

temperature

Various
See NIST

WTT[2]

See NIST

WTT[2]

See NIST

WTT[2]

See NIST

WTT[2]

Note: The National Institute of Standards and Technology (NIST) Web Thermo Tables (WTT)

provides a comprehensive set of critically evaluated data for the thermodynamic properties of

chlorocyclohexane over a range of temperatures. For detailed, point-by-point data, users are

encouraged to consult the NIST database directly.[2]

Experimental Protocols
The determination of the thermodynamic properties of liquid chlorocyclohexane involves

precise and standardized experimental methodologies. The following sections detail the typical

protocols for measuring key parameters. These methods are representative of the high-

precision techniques used in the field of thermochemistry.

Heat Capacity Measurement
The heat capacity of liquid chlorocyclohexane is determined using adiabatic calorimetry. This

method is renowned for its high accuracy in measuring the heat absorbed by a substance as a

function of temperature.

Experimental Workflow for Adiabatic Calorimetry:
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Sample Preparation

Measurement

Data Analysis

Purification of
Chlorocyclohexane

Degassing of
the Sample

Loading Sample into
the Calorimeter

Thermal Equilibration
of the System

Introduction of a
Precise Amount of Heat

Measurement of the
Resulting Temperature Rise

Data Acquisition

Correction for
Heat Loss

Calculation of
Heat Capacity (Cp)

 

System Setup

Measurement

Data Collection

Sample Purification
and Degassing

Loading Sample into
the Equilibrium Cell

Evacuation of the
Apparatus

Set and Stabilize
Temperature

Allow Vapor-Liquid
Equilibrium

Measure Equilibrium
Vapor Pressure

Repeat at Different
Temperatures

Plot ln(P) vs 1/T
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Pycnometer Calibration

Sample Measurement

Density Calculation

Weigh Empty,
Clean, and Dry

Pycnometer

Fill with
Deionized Water

Thermostat at
Known Temperature

Weigh Pycnometer
Filled with Water

Calculate Pycnometer
Volume

Calculate Density

Fill with
Chlorocyclohexane

Thermostat at the
Same Temperature

Weigh Pycnometer
Filled with Sample

Calculate Mass of
Chlorocyclohexane
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Direct Calorimetric Method

Indirect Method (Clausius-Clapeyron)

Vaporization Calorimeter

Measure Heat Input to
Vaporize a Known Mass

Calculate ΔHvap

Enthalpy of
Vaporization

(ΔHvap)

Vapor Pressure Data
at Various Temperatures

Plot ln(P) vs. 1/T

Determine the Slope

Apply Clausius-Clapeyron
Equation: Slope = -ΔHvap/R

Calculate ΔHvap
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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